Cas no 1005615-91-7 (ethyl 2-(4-chloro-1H-pyrazol-1-yl)butanoate)

• Product Name: ethyl 2-(4-chloro-1H-pyrazol-1-yl)butanoate
• CAS No: 1005615-91-7
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD04969142
• CID: 3058583
• PubChem ID: 17024825
• Update Time: 2025-04-21

ethyl 2-(4-chloro-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-pyrazol-1-yl)-butyric acid ethyl ester
• ethyl 2-(4-chloro-1H-pyrazol-1-yl)butanoate
• AKOS000307750
• CS-0283488
• STK313197
• 1005615-91-7
• BBL039234
• ethyl 2-(4-chloropyrazol-1-yl)butanoate
• ethyl2-(4-chloro-1H-pyrazol-1-yl)butanoate
• EN300-229339

• MDL： MFCD04969142
• Inchi： 1S/C9H13ClN2O2/c1-3-8(9(13)14-4-2)12-6-7(10)5-11-12/h5-6,8H,3-4H2,1-2H3
• InChI Key： ROQJPCKLXNCURI-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C(C(=O)OCC)CC

Computed Properties

• Exact Mass: 216.0665554Da
• Monoisotopic Mass: 216.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų